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Compound of Interest

Compound Name:
N-(2,2-

dimethoxyethyl)cyclohexanamine

Cat. No.: B1305079 Get Quote

Technical Guide: N-(2,2-
dimethoxyethyl)cyclohexanamine
For Researchers, Scientists, and Drug Development Professionals

Introduction
N-(2,2-dimethoxyethyl)cyclohexanamine is a secondary amine featuring a cyclohexyl group

and a dimethoxyethyl acetal moiety. Its chemical structure suggests its potential as a versatile

building block in organic synthesis and medicinal chemistry. The presence of a reactive

secondary amine, coupled with the protected aldehyde functionality in the form of a dimethyl

acetal, allows for a range of chemical transformations. This guide provides a comprehensive

overview of its chemical properties, a plausible synthetic route, and predicted spectroscopic

data, serving as a valuable resource for its application in research and development.

Chemical Structure and Properties
The chemical structure of N-(2,2-dimethoxyethyl)cyclohexanamine combines a saturated

carbocyclic ring with a flexible, functionalized aliphatic chain.

Table 2.1: Chemical Identifiers
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Identifier Value

IUPAC Name N-(2,2-dimethoxyethyl)cyclohexanamine

CAS Number 99863-45-3[1]

Molecular Formula C₁₀H₂₁NO₂[1]

Synonyms
Cyclohexyl-(2,2-dimethoxy-ethyl)-amine, N-(2,2-

Dimethoxyethyl)cyclohexylamine[1]

Table 2.2: Physicochemical Properties

Property Value Source

Molecular Weight 187.28 g/mol [1]

Boiling Point 243.7 ± 20.0 °C at 760 mmHg [1]

Appearance Not specified (likely a liquid) -

Solubility Not specified -

Synthesis
A prevalent and efficient method for the synthesis of N-alkylated amines is reductive amination.

N-(2,2-dimethoxyethyl)cyclohexanamine can be synthesized via the reductive amination of

cyclohexanone with 2,2-dimethoxyethanamine. This reaction typically proceeds through the

formation of an imine intermediate, which is then reduced in situ to the target secondary amine.

Proposed Synthetic Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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